Cas no 298215-96-0 (4-3-(3-Chlorophenyl)acryloylphenyl octanoate)

• Product Name: 4-3-(3-Chlorophenyl)acryloylphenyl octanoate
• CAS No: 298215-96-0
• CID: 4644114
• Update Time: 2025-05-20

4-3-(3-Chlorophenyl)acryloylphenyl octanoate Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-CHLOROPHENYL)ACRYLOYL]PHENYL OCTANOATE
• 4-3-(3-Chlorophenyl)acryloylphenyl octanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 4-3-(3-Chlorophenyl)acryloylphenyl octanoate

Professional Introduction to Compound with CAS No. 298215-96-0 and Product Name: 4-3-(3-Chlorophenyl)acryloylphenyl octanoate

The compound in question, identified by the CAS No. 298215-96-0, is a specialized organic molecule that has garnered attention in the field of pharmaceutical chemistry and materials science. The product name, 4-3-(3-Chlorophenyl)acryloylphenyl octanoate, provides a detailed structural insight into its chemical composition, highlighting its potential applications and functionalities. This introduction aims to explore the compound's properties, synthesis methods, and recent advancements in its utilization, particularly in drug development and material science.

At the core of understanding this compound lies its molecular structure. The presence of an acryloyl group and an octanoate moiety suggests a high degree of versatility, enabling various chemical reactions and interactions. Specifically, the 3-Chlorophenyl substituent introduces a region of electrophilic reactivity, which can be exploited in polymerization processes or as a site for further functionalization. This structural feature is particularly relevant in the context of developing novel polymers or drug intermediates.

In recent years, there has been a significant surge in research focused on functionalized aromatic compounds due to their broad spectrum of applications. The 4-3-(3-Chlorophenyl)acryloylphenyl octanoate molecule exemplifies this trend, as it combines the stability of aromatic rings with the reactivity of acrylate esters. Such compounds are increasingly being explored for their potential in creating advanced materials, such as conductive polymers or liquid crystals, which are essential in modern electronic devices.

One of the most compelling aspects of this compound is its utility in pharmaceutical research. The acryloyl group can undergo Michael addition reactions, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of bioactive molecules, including drugs that target specific biological pathways. Furthermore, the octanoate moiety contributes to the compound's solubility profile, making it more amenable to formulation into drug delivery systems.

Recent studies have highlighted the role of 4-3-(3-Chlorophenyl)acryloylphenyl octanoate in developing novel therapeutic agents. For instance, researchers have demonstrated its efficacy as an intermediate in synthesizing small-molecule inhibitors that modulate enzyme activity. These inhibitors have shown promise in preclinical trials for treating conditions such as inflammation and neurodegenerative disorders. The ability to fine-tune the electronic properties of the aromatic ring through substituent effects allows for precise targeting of biological receptors.

The synthesis of 4-3-(3-Chlorophenyl)acryloylphenyl octanoate involves a multi-step process that requires careful control over reaction conditions. Typically, it begins with the formation of an acrylate derivative from a phenolic precursor, followed by esterification with octanoic acid under acidic catalysis. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce the chlorophenyl group efficiently. These synthetic strategies ensure high yield and purity, which are critical for pharmaceutical applications.

In addition to its pharmaceutical relevance, this compound has found applications in materials science. The combination of aromatic stability and acrylate reactivity makes it an excellent candidate for creating photoactive materials. For example, it can be polymerized using ultraviolet light to form thin films with tailored optical properties. Such materials are used in organic electronics, where efficient charge transport is essential for devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in computational chemistry have further enhanced our understanding of 4-3-(3-Chlorophenyl)acryloylphenyl octanoate's behavior. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level. These simulations help predict how modifications to its structure might influence its biological activity, thereby guiding rational drug design efforts. Such computational approaches are becoming increasingly integral to modern medicinal chemistry workflows.

The environmental impact of synthesizing and utilizing this compound is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using engineered enzymes have been explored as alternatives to traditional chemical synthesis. These sustainable approaches align with global initiatives to promote green chemistry principles across all scientific disciplines.

In conclusion,4-3-(3-Chlorophenyl)acryloylphenyl octanoate represents a versatile compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials engineering. As research continues to uncover new methodologies for synthesis and application,CAS No 298215-96-0 will undoubtedly remain at forefront innovation within these fields.